Cas no 16661-12-4 (Glycine,N-(carboxymethyl)-N-(dithiocarboxy)-, ammonium salt (1:3))

Glycine,N-(carboxymethyl)-N-(dithiocarboxy)-, ammonium salt (1:3) structure
16661-12-4 structure
Product Name:Glycine,N-(carboxymethyl)-N-(dithiocarboxy)-, ammonium salt (1:3)
CAS No:16661-12-4
MF:C5H18N4O5S2
MW:278.350218296051
CID:201197
PubChem ID:130472
Update Time:2025-04-19

Glycine,N-(carboxymethyl)-N-(dithiocarboxy)-, ammonium salt (1:3) Chemical and Physical Properties

Names and Identifiers

    • Glycine,N-(carboxymethyl)-N-(dithiocarboxy)-, ammonium salt (1:3)
    • dicarboxymethyldithiocarbamate
    • ammonium 2,2'-(carbodithioatoimino)diacetate hydrate (3:1:1)
    • Bis(carboxymethyl)dithiocarbamic acid triammonium salt monohydrate
    • Carbamic acid, bis(carboxymethyl)dithio-, triammonium salt, monohydrate
    • Glycine, N-(carboxymethyl)-N-(dithiocarboxy)-, triammonium salt, hydrate
    • 16661-12-4
    • triazanium;2-[carboxylatomethyl(sulfidocarbothioyl)amino]acetate;hydrate
    • Inchi: 1S/C5H7NO4S2.3H3N.H2O/c7-3(8)1-6(5(11)12)2-4(9)10;;;;/h1-2H2,(H,7,8)(H,9,10)(H,11,12);3*1H3;1H2
    • InChI Key: KFAHACPTANYGON-UHFFFAOYSA-N
    • SMILES: [S-]C(N(CC(=O)[O-])CC(=O)[O-])=S.O.[NH4+].[NH4+].[NH4+]

Computed Properties

  • Exact Mass: 278.07204
  • Monoisotopic Mass: 278.071861
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 435.2°Cat760mmHg
  • Flash Point: 217°C
  • PSA: 224.5
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